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Note: Publicly available information on a specific compound designated "RMC-113" from
Revolution Medicines is limited. The following application note is a representative example
constructed for a hypothetical clickable pan-RAS inhibitor probe. It is based on the known
mechanism of Revolution Medicines' tri-complex inhibitors and established biochemical
methodologies for target engagement studies.

Introduction

Mutations in RAS genes (KRAS, NRAS, HRAS) are among the most common drivers of human
cancers, yet RAS proteins have long been considered "undruggable.”[1] The development of
small molecules that can effectively engage and inhibit RAS signaling is a critical goal in
oncology research. Chemical probes are powerful tools for validating the mechanism of action
and assessing the selectivity of such inhibitors in a complex cellular environment.[2][3]

RMC-113 is presented here as a representative, cell-permeable, clickable pan-RAS chemical
probe designed for target engagement and proteomic profiling studies. It incorporates a
bioorthogonal alkyne handle, enabling covalent labeling of its protein targets via copper-
catalyzed azide-alkyne cycloaddition (CUAAC) or "click chemistry."[4][5] This allows for the
direct visualization and identification of on- and off-target proteins in cells and cell lysates. This
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probe is based on the innovative tri-complex mechanism employed by Revolution Medicines'
RAS(ON) inhibitors, which involves forming a ternary complex with an abundant intracellular
chaperone, cyclophilin A (CypA), and the active, GTP-bound state of RAS.[6]

Mechanism of Action

RMC-113 is designed to function as a molecular glue. It first binds to CypA, and this binary
complex then engages with high affinity to the active RAS(ON) conformation.[6] This results in
the formation of a stable tri-complex (RMC-113-CypA-RAS) that sterically blocks the interaction
of RAS with its downstream effectors, such as RAF kinases, thereby inhibiting the MAPK
signaling pathway (RAS-RAF-MEK-ERK).[7][8][9] The integrated alkyne tag on RMC-113
allows for subsequent ligation to an azide-bearing reporter tag (e.g., biotin for enrichment or a
fluorophore for imaging).

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://www.youtube.com/watch?v=bU3IwuDJx24
https://www.benchchem.com/product/b15607158/docs?utm_src=pdf-body#application-note-rmc-113-clickable-analog-for-target-engagement
https://www.youtube.com/watch?v=bU3IwuDJx24
https://www.benchchem.com/product/b15607158/docs?utm_src=pdf-body#application-note-rmc-113-clickable-analog-for-target-engagement
https://pmc.ncbi.nlm.nih.gov/articles/PMC7017232/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2696318/
https://synapse.patsnap.com/article/what-is-the-mechanism-of-action-of-rmc-6236
https://www.benchchem.com/product/b15607158/docs?utm_src=pdf-body#application-note-rmc-113-clickable-analog-for-target-engagement
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15607158?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Cellular Environment
Cyclophilin A
(CypA)

Binary Complex Active RAS(ON)
(RMC-113-CypA) (GTP-bound)

RMC-113
(Alkyne Probe)

Tri-Complex

(RMC-113-CypA-RAS) Activates

Blocltks Interaction

Downstream Signaling
I

I
I
4 RAF

MEK

Cell Proliferation
& Survival

Click to download full resolution via product page

Figure 1. Mechanism of action for the hypothetical RMC-113 probe.
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Applications

o Target Engagement Verification: Confirming that RMC-113 binds to RAS proteins within
intact cells.

o Competitive Binding Assays: Quantifying the binding of non-tagged inhibitors by measuring
their ability to displace RMC-113 from its target.

o Selectivity Profiling: Identifying the full spectrum of protein targets (on- and off-targets)
across the proteome using quantitative mass spectrometry.[10][11]

¢ Cellular Imaging: Visualizing the subcellular localization of the probe's targets when an
azide-fluorophore is used.[12]

lllustrative Quantitative Data

The following table provides representative data that could be generated for a clickable probe
like RMC-113. These values are for illustrative purposes only.

Paramete = KRAS KRAS KRAS HRAS NRAS Off-Target
r Gil2C G12D Giz2v (WT) (WT) Kinase X

Cellular

Target

Engageme 15 25 20 50 45 >10,000
nt (ECso,

nM)

PERK
Inhibition 12 22 18 48 42 >10,000
(ICs0, NM)

Anti-
proliferativ

o 18 30 24 65 58 >10,000
e Activity

(Glso, NM)
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Table 1: Example efficacy and potency data for RMC-113 in various RAS-mutant cell lines.
ECso was determined by competitive displacement. ICso and Glso were measured in relevant

cancer cell lines.

Experimental Protocols
Protocol 1: In-Cell Target Engagement Assay via
Western Blot

This protocol verifies target engagement by visualizing probe-labeled proteins after enrichment.

1. Cell Treatment 2. Cell Lysis 3. Click Reaction 4. Enrichment 5. Analysis
Treat cells with RMC-113 Harvest and lyse cells Add Azide-Biotin and Pull down biotinylated proteins Elute proteins and analyze
(and competitor compound if applicable) in appropriate buffer click chemistry reagents with streptavidin beads by Western Blot for RAS

Click to download full resolution via product page
Figure 2. Workflow for Western Blot-based target engagement.
Methodology:
e Cell Culture and Treatment:

o Plate cancer cells with known RAS mutations (e.g., KRAS G12D) and allow them to

adhere overnight.
o For competitive assays, pre-incubate cells with a non-tagged inhibitor for 1-2 hours.

o Add RMC-113 probe to the media at a final concentration of 0.5-5 uM and incubate for 2-4
hours. Include a DMSO-treated vehicle control.

e Cell Lysis:
o Wash cells twice with cold PBS.

o Lyse cells on ice using RIPA buffer supplemented with protease and phosphatase
inhibitors.
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o Clarify the lysate by centrifugation at 14,000 x g for 15 minutes at 4°C. Determine protein
concentration using a BCA assay.

e Click Chemistry Reaction:[13][14]

o To 50 pL of cell lysate (1-2 mg/mL), add the following pre-mixed click reagents:

Azide-Biotin (final concentration: 50 uM)

THPTA ligand (final concentration: 1 mM)[15]

Copper (Il) Sulfate (CuS0Oa) (final concentration: 0.2 mM)[15]

Freshly prepared Sodium Ascorbate (final concentration: 3 mM) to initiate the reaction.
[13]

o Vortex briefly and incubate at room temperature for 30-60 minutes, protected from light.
[13]

e Protein Enrichment:

o Add 25 L of streptavidin-agarose beads to the reaction mixture.

o Incubate for 1 hour at 4°C with gentle rotation to capture biotinylated proteins.

o Wash the beads three times with lysis buffer to remove non-specifically bound proteins.
o Western Blot Analysis:

o Elute captured proteins by boiling the beads in 2X Laemmli sample buffer.

o Separate proteins by SDS-PAGE and transfer to a PVYDF membrane.

o Probe the membrane with a primary antibody against pan-RAS or a specific isoform (e.g.,
anti-KRAS).

o Detect with an appropriate HRP-conjugated secondary antibody and visualize using an
ECL substrate. A successful experiment will show a band for RAS in the RMC-113-treated
sample, which is reduced in the presence of a competitor.
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Protocol 2: Proteome-Wide Profiling via Quantitative
Mass Spectrometry

This protocol identifies all potential targets of RMC-113 on a proteome-wide scale.

1. Cell Treatment & Lysis 2. Click Reaction 3. Enrichment & Digestion 4. LC-MS/MS Analysis 5. Data Analysis
Treat cells with DMSO (control) 9 Analyze peptide mixtures Identify and quantify proteins.
or RMC-113 (probe). IREliain GHIE EEEiE W'th (EAER @I ETEEVER e, by liquid chromatography- Calculate enrichment ratios
Azide-Biotin on lysates Perform on-bead tryptic digest. t

Lyse and quantify protein. andem mass spectrometry (Probe vs. DMSO)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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